Cas no 1805661-54-4 (Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate
• CAS No: 1805661-54-4
• MF: C₁₀H₆F₂N₂O₅
• MW: 272.161849498749
• CID: 4795465
• Update Time: 2025-09-24

Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate

• Inchi： 1S/C10H6F2N2O5/c1-18-9(15)7-3-6(19-10(11)12)2-5(4-13)8(7)14(16)17/h2-3,10H,1H3
• InChI Key： JARHPRINKIIEGP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate

Comprehensive Overview of Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate (CAS No. 1805661-54-4)

Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate (CAS No. 1805661-54-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethoxy moiety, and nitrobenzoate ester, serves as a versatile intermediate in the synthesis of bioactive molecules. Its relevance in modern chemistry is underscored by its potential applications in drug discovery and crop protection, aligning with current trends in sustainable and precision agriculture.

The growing interest in Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate is reflected in frequent searches for terms like "nitrobenzoate derivatives in drug design" and "difluoromethoxy compounds in agrochemicals." Researchers are particularly intrigued by its role in modulating biological activity, as the cyano group and nitro functionality are known to enhance binding affinity in target proteins. Additionally, the difluoromethoxy group contributes to improved metabolic stability, a critical factor in the development of next-generation therapeutics and environmentally friendly pesticides.

From a synthetic chemistry perspective, CAS No. 1805661-54-4 exemplifies the convergence of fluorination and nitration strategies, which are hot topics in organic synthesis. Fluorinated compounds, such as those containing the difluoromethoxy moiety, are increasingly sought after due to their ability to fine-tune physicochemical properties like lipophilicity and bioavailability. This aligns with the broader industry shift toward "fluorine in medicinal chemistry" and "green synthesis of nitroaromatics," both of which are trending search queries among chemists and formulators.

In the context of industrial applications, Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate is often discussed alongside "high-value chemical intermediates" and "custom synthesis for R&D." Its compatibility with cross-coupling reactions and other advanced transformations makes it a valuable building block for constructing complex molecular architectures. Furthermore, the compound's stability under various conditions has prompted investigations into its use in "controlled-release formulations"—a key area of interest for both pharmaceutical and agrochemical innovators.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its nitrobenzoate core necessitates careful handling during large-scale production. This has led to searches for "sustainable nitration methods" and "biodegradable benzoate derivatives," reflecting the industry's push toward greener alternatives. Researchers are exploring enzymatic approaches and catalytic systems to optimize the synthesis of CAS No. 1805661-54-4, minimizing waste and energy consumption.

Looking ahead, Methyl 3-cyano-5-difluoromethoxy-2-nitrobenzoate is poised to remain a focal point in interdisciplinary research. Its adaptability to structure-activity relationship (SAR) studies and its potential in fragment-based drug design (FBDD) are frequently cited in academic literature. As the demand for "multifunctional chemical scaffolds" grows, this compound's role in enabling innovations—from kinase inhibitors to novel herbicides—will likely expand, solidifying its position as a critical tool in modern chemical science.